4-methyl-2-(trifluoromethyl)benzoic Acid
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Overview
Description
4-methyl-2-(trifluoromethyl)benzoic Acid is a useful research compound. Its molecular formula is C9H7F3O2 and its molecular weight is 204.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Molecular Property Analysis
4-Methyl-2-(trifluoromethyl)benzoic acid, along with other substituted benzoic acids, has been studied for its molecular properties using computational chemistry and NMR spectroscopy. These studies focus on the metabolism of these compounds in rats, highlighting the importance of phase II glucuronidation or glycine conjugation reactions in their metabolism. Such studies provide insights into the physicochemical properties that influence metabolic fate, offering valuable information on drug-metabolizing enzyme active sites and basic mechanisms of benzoate metabolism (Ghauri et al., 1992).
2. Chemical Synthesis
Research on this compound also involves its use in chemical synthesis. For example, a study demonstrates the regioselective metalation and subsequent carboxylation of 1,3-bis(trifluoromethyl)benzene to produce various benzoic acid derivatives. These synthetic pathways lead to the creation of complex molecules with potential applications in chemistry and pharmacology (Dmowski & Piasecka-Maciejewska, 1998).
3. Novel Drug Discovery
In the field of medicinal chemistry, this compound derivatives have been explored for their potential as drug candidates. For instance, derivatives of this compound have been studied as EP1 receptor selective antagonists, demonstrating the versatility of this compound in the development of new pharmaceuticals (Naganawa et al., 2006).
4. Radiopharmaceutical Synthesis
This compound has also been used in the synthesis of radiolabeled compounds, which are crucial in medical imaging and diagnostic studies. Such applications demonstrate the compound's utility in creating substances that can be traced and monitored within biological systems (Taylor et al., 1996).
5. Pharmacokinetic Studies
Pharmacokinetic studies involving benzoic acid derivatives, including this compound, have been conducted to understand their behavior in biological systems. Such studies provide essential information on the absorption, distribution, metabolism, and excretion (ADME) of these compounds (Xu et al., 2020).
Safety and Hazards
4-Methyl-2-(trifluoromethyl)benzoic acid should be handled with care. It is recommended to wear personal protective equipment/face protection and ensure adequate ventilation. Avoid getting it in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust formation. Keep containers tightly sealed. Store in cool, dry conditions in well-sealed containers .
Properties
IUPAC Name |
4-methyl-2-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c1-5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHJOGJTZXVBKJO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379598 |
Source
|
Record name | 4-methyl-2-(trifluoromethyl)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
120985-64-0 |
Source
|
Record name | 4-methyl-2-(trifluoromethyl)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Methyl-2-(trifluoromethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.